Cas no 1369916-55-1 (1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene)

• Product Name: 1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene
• CAS No: 1369916-55-1
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• CID: 5074609
• Update Time: 2025-05-26

1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene

• Inchi： 1S/C11H13Br/c1-8-6-10(4-5-11(8)12)7-9-2-3-9/h4-6,9H,2-3,7H2,1H3
• InChI Key： UOJBSTQSERPCBC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene

1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene (CAS No. 1369916-55-1): A Comprehensive Overview

Introduction to 1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene

1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene, a compound with the CAS registry number 1369916-55-1, is an aromatic bromide derivative with a unique structure. This compound is characterized by a bromine atom attached to the benzene ring at the 1-position, a cyclopropylmethyl group at the 4-position, and a methyl group at the 2-position. The combination of these substituents imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. These techniques allow for the controlled introduction of functional groups, ensuring high purity and structural integrity. The compound's stability under various reaction conditions has been extensively studied, highlighting its potential utility in pharmaceutical intermediates and advanced materials.

Chemical Structure and Properties

The molecular structure of 1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene is defined by its benzene ring with three substituents: bromine (Br), cyclopropylmethyl (-CH₂C₃H₅), and methyl (-CH₃). The spatial arrangement of these groups significantly influences the compound's electronic properties and reactivity. Bromine, being an electron-withdrawing group, activates the benzene ring towards electrophilic substitution reactions, particularly at positions ortho and para to itself.

The presence of the cyclopropylmethyl group introduces steric hindrance, which can influence reaction pathways in organic synthesis. This substituent also contributes to the compound's lipophilicity, enhancing its solubility in non-polar solvents. The methyl group at the 2-position further modulates the electronic environment of the benzene ring, creating a balance between electron-donating and withdrawing effects.

Recent studies have utilized computational chemistry techniques to model the electronic structure of this compound. These investigations reveal that the bromine atom significantly polarizes the benzene ring, while the cyclopropylmethyl group induces local strain due to its rigid structure. Such insights are valuable for predicting reactivity in complex reaction systems.

Synthesis and Applications

The synthesis of 1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene typically involves multi-step organic reactions. A common approach includes Friedel-Crafts alkylation or acylation followed by selective bromination. Recent research has explored more efficient methods, such as transition-metal-catalyzed cross-couplings, which offer higher yields and better control over regioselectivity.

This compound finds applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. Its role as an intermediate in drug discovery is particularly notable due to its ability to participate in nucleophilic aromatic substitutions and other key transformations. For instance, it has been employed in the synthesis of bioactive molecules targeting specific receptors involved in cancer and inflammation.

In materials science, 1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene serves as a precursor for advanced polymers and coatings. Its unique combination of electronic properties and structural rigidity makes it suitable for applications requiring high thermal stability and mechanical strength.

Safety Considerations and Handling

While 1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene is not classified as a hazardous material under standard conditions, proper handling procedures are essential to ensure safety in laboratory settings. Exposure to skin or eyes should be avoided due to potential irritation risks. Storage in a cool, dry place away from incompatible substances is recommended.

Recent studies have also evaluated the environmental impact of this compound. Research indicates that it undergoes biodegradation under aerobic conditions but may persist in anaerobic environments. Efforts are ongoing to develop eco-friendly synthesis routes that minimize waste generation and reduce ecological footprint.

Conclusion

1-Bromo-4-(cyclopropylmethyl)-2-methylbenzene (CAS No. 1369916-55-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables participation in a wide range of reactions, making it an invaluable tool for researchers and industry professionals alike.

Ongoing research continues to uncover new insights into its properties and potential uses. As synthetic methodologies advance, this compound is expected to play an increasingly important role in driving innovation across various sectors.